Cas no 898780-55-7 (3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone)

• Product Name: 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone
• CAS No: 898780-55-7
• MF: C₁₆H₁₄Cl₂OS
• MW: 325.252761363983
• CID: 1946304
• PubChem ID: 24725954
• Update Time: 2025-05-20

3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dichlorophenyl)-3-(2-methylsulfanylphenyl)propan-1-one
• 3',5'-dichloro-3-(2-thiomethylphenyl)propiophenone
• 898780-55-7
• AKOS016021377
• 1-(3,5-Dichlorophenyl)-3-[2-(methylsulfanyl)phenyl]propan-1-one
• DTXSID00644347
• 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone

• MDL： MFCD03843240
• Inchi： 1S/C16H14Cl2OS/c1-20-16-5-3-2-4-11(16)6-7-15(19)12-8-13(17)10-14(18)9-12/h2-5,8-10H,6-7H2,1H3
• InChI Key： DUQCCVVYDOGHMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(CCC1C=CC=CC=1SC)=O)Cl

Computed Properties

• Exact Mass: 324.01400
• Monoisotopic Mass: 324.0142416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.37000
• LogP: 5.53080

Additional information on 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone

3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone (CAS No. 898780-55-7): A Comprehensive Overview

3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone (CAS No. 898780-55-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique thiomethylphenyl and dichlorophenyl functional groups, serves as a key intermediate in the development of novel therapeutic agents and advanced materials. Its molecular structure, which combines aromatic and ketone functionalities, makes it a versatile building block for synthetic chemists.

The growing interest in 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone is driven by its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in targeting specific biological pathways, aligning with the current trend of precision medicine and personalized therapeutics. The compound's chlorinated aromatic and sulfur-containing moieties contribute to its unique reactivity profile, enabling diverse chemical transformations.

In the context of green chemistry and sustainable synthesis, CAS 898780-55-7 has been studied for its compatibility with eco-friendly reaction conditions. Recent advancements in catalytic methods have demonstrated its efficient preparation using atom-economical processes, addressing the pharmaceutical industry's demand for cost-effective and environmentally benign synthetic routes. This aligns with the broader scientific community's focus on reducing waste and minimizing hazardous byproducts.

The physicochemical properties of 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone make it particularly valuable for structure-activity relationship (SAR) studies. Its electron-withdrawing chlorine atoms and electron-donating thiomethyl group create a balanced electronic environment that influences molecular interactions. These characteristics are crucial for researchers investigating bioisosteric replacements and pharmacophore optimization in drug design.

From a commercial perspective, the global market for fine chemical intermediates like 898780-55-7 has seen steady growth, driven by increasing R&D investments in the pharmaceutical sector. The compound's relevance to central nervous system (CNS) drug development and metabolic disorder research has positioned it as a valuable asset for contract research organizations (CROs) and academic laboratories. Quality standards for this material typically require high-purity specifications (>98%) to ensure reproducibility in biological assays.

Analytical characterization of 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical parameters for research applications. The development of robust analytical protocols for this compound reflects the pharmaceutical industry's emphasis on quality by design (QbD) principles.

Recent patent literature reveals innovative applications of CAS 898780-55-7 in the synthesis of heterocyclic compounds with potential biological activity. The compound's versatility as a synthetic precursor has enabled the creation of diverse molecular scaffolds, contributing to the expansion of chemical space in medicinal chemistry. This aligns with current drug discovery paradigms that value scaffold hopping and molecular diversity.

Storage and handling recommendations for 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone emphasize protection from moisture and light, typically suggesting amber glass containers under inert atmosphere. These precautions maintain the compound's stability and shelf life, which are important considerations for research laboratories and production facilities. Proper material safety data sheets (MSDS) provide comprehensive guidance for safe laboratory practices.

The future outlook for 898780-55-7 appears promising, with ongoing research exploring its potential in catalysis and material science applications. Its structural features may find utility in the development of organic electronic materials or metal-organic frameworks (MOFs), representing exciting interdisciplinary opportunities. As synthetic methodologies continue to advance, this compound is likely to remain relevant in both academic and industrial settings.

For researchers seeking high-quality 3',5'-Dichloro-3-(2-thiomethylphenyl)propiophenone, it is essential to source the material from reputable suppliers who provide comprehensive analytical data and documentation. The compound's role in advancing medicinal chemistry research underscores the importance of reliable supply chains and consistent quality standards in the fine chemicals market.